Cas no 1856108-09-2 (1-(2-Azidoethyl)-3-methoxyazetidine)

• Product Name: 1-(2-Azidoethyl)-3-methoxyazetidine
• CAS No: 1856108-09-2
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 4771728
• Update Time: 2025-06-07

1-(2-Azidoethyl)-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-3-methoxyazetidine
• 1-(2-Azidoethyl)-3-methoxyazetidine

• Inchi： 1S/C6H12N4O/c1-11-6-4-10(5-6)3-2-8-9-7/h6H,2-5H2,1H3
• InChI Key： BJNBMCAOYCFSHL-UHFFFAOYSA-N
• SMILES： O(C)C1CN(CCN=[N+]=[N-])C1

Computed Properties

• Exact Mass: 156.10111102 g/mol
• Monoisotopic Mass: 156.10111102 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 156.19
• XLogP3: 0.9
• Topological Polar Surface Area: 26.8

Additional information on 1-(2-Azidoethyl)-3-methoxyazetidine

Introduction to 1-(2-Azidoethyl)-3-methoxyazetidine (CAS No. 1856108-09-2)

1-(2-Azidoethyl)-3-methoxyazetidine (CAS No. 1856108-09-2) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine ring and azido functional group, holds potential applications in various areas, including drug discovery and chemical synthesis. This introduction aims to provide a comprehensive overview of 1-(2-azidoethyl)-3-methoxyazetidine, covering its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

1-(2-Azidoethyl)-3-methoxyazetidine is a small molecule with the molecular formula C₆H₁₃N₄O. The compound features an azetidine ring, which is a four-membered heterocyclic ring containing one nitrogen atom. The presence of the azido group (-N₃) and the methoxy substituent (-OCH₃) imparts unique chemical properties to this molecule. The azido group is highly reactive and can participate in various chemical reactions, such as click chemistry, making it a valuable building block in synthetic chemistry. The methoxy group, on the other hand, enhances the solubility and stability of the compound in different solvents.

Synthesis Methods

The synthesis of 1-(2-azidoethyl)-3-methoxyazetidine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-methoxyazetidine with an azide source, such as sodium azide (NaN₃). This reaction typically proceeds under mild conditions and yields the desired product in good yield. Another approach involves the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC), a well-known click chemistry reaction. This method is particularly useful for preparing complex molecules containing multiple functional groups.

Biological Activities

The biological activities of 1-(2-azidoethyl)-3-methoxyazetidine have been the subject of extensive research in recent years. Studies have shown that this compound exhibits promising properties as a bioconjugate linker in drug delivery systems. The azido group can be readily converted to an amine through Staudinger reduction, allowing for the attachment of various biomolecules such as peptides, proteins, and small molecules. This makes 1-(2-azidoethyl)-3-methoxyazetidine an attractive candidate for developing targeted therapies and diagnostic agents.

Applications in Drug Discovery

In the field of drug discovery, 1-(2-azidoethyl)-3-methoxyazetidine has shown potential as a scaffold for designing novel therapeutic agents. Its ability to form stable conjugates with biologically active molecules has led to its use in the development of prodrugs and drug delivery systems. For example, researchers have utilized this compound to create prodrugs that are activated by specific enzymes or conditions within the body, thereby enhancing their therapeutic efficacy and reducing side effects.

Recent Research Advancements

The latest research on 1-(2-azidoethyl)-3-methoxyazetidine has focused on its applications in targeted therapy and imaging. A study published in the Journal of Medicinal Chemistry reported the use of this compound as a linker in antibody-drug conjugates (ADCs). The researchers demonstrated that 1-(2-azidoethyl)-3-methoxyazetidine, when conjugated to a monoclonal antibody targeting cancer cells, significantly enhanced the therapeutic index of the ADC compared to traditional linkers. Another study published in Chemical Communications explored the use of this compound in fluorescence imaging. The researchers developed a fluorescent probe based on 1-(2-azidoethyl)-3-methoxyazetidine, which showed high sensitivity and selectivity for detecting specific biomarkers in living cells.

Conclusion

In conclusion, 1-(2-azidoethyl)-3-methoxyazetidine (CAS No. 1856108-09-2) is a multifunctional compound with significant potential in various areas of chemical biology and medicinal chemistry. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists and drug developers alike. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in advancing scientific knowledge and developing innovative therapeutic strategies.